![molecular formula C17H16N2O2S B4850152 2-ethoxy-N-(5-methyl-1,3-thiazol-2-yl)-1-naphthamide](/img/structure/B4850152.png)
2-ethoxy-N-(5-methyl-1,3-thiazol-2-yl)-1-naphthamide
Overview
Description
2-ethoxy-N-(5-methyl-1,3-thiazol-2-yl)-1-naphthamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as EMTN and is a member of the thiazole family of compounds.
Mechanism of Action
The mechanism of action of EMTN is not fully understood. However, studies have shown that it has the ability to inhibit the activity of certain enzymes and proteins, which may contribute to its anti-inflammatory and anti-cancer properties. EMTN has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
EMTN has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the inflammatory response. EMTN has also been shown to inhibit the growth and proliferation of cancer cells and to induce apoptosis in these cells.
Advantages and Limitations for Lab Experiments
One advantage of using EMTN in lab experiments is that it has been extensively studied and has a known synthesis method. Additionally, it has been shown to have a variety of potential therapeutic effects, making it a promising compound for further research. However, one limitation of using EMTN in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret results.
Future Directions
There are several future directions for research on EMTN. One potential area of research is to further investigate its anti-inflammatory properties and its potential use as a treatment for inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another potential area of research is to investigate its potential use as a treatment for cancer, either alone or in combination with other compounds. Additionally, further research is needed to fully understand the mechanism of action of EMTN and to identify potential side effects or limitations of its use in scientific research.
Scientific Research Applications
EMTN has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. EMTN has been used in a variety of research studies to investigate its potential therapeutic effects on various diseases, including cancer, HIV, and influenza.
properties
IUPAC Name |
2-ethoxy-N-(5-methyl-1,3-thiazol-2-yl)naphthalene-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c1-3-21-14-9-8-12-6-4-5-7-13(12)15(14)16(20)19-17-18-10-11(2)22-17/h4-10H,3H2,1-2H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OICIAHIRBYVBCL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=NC=C(S3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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